Cas no 121954-61-8 (Benzene,1-(1-methylethyl)-3-propyl-)

• Product Name: Benzene,1-(1-methylethyl)-3-propyl-
• CAS No: 121954-61-8
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 104615
• PubChem ID: 528287
• Update Time: 2025-04-18

Benzene,1-(1-methylethyl)-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-methylethyl)-3-propyl-
• 1-propan-2-yl-3-propylbenzene
• Benzene, 1-(1-methylethyl)-3-propyl- (9CI)
• 1-isoPropyl-3-n-Propylbenzene
• DTXSID50335995
• Benzene, 1-(1-methylethyl)-3-propyl
• 121954-61-8
• 1-isopropyl-3-propylbenzene
• DSHOOBWVUTWYNK-UHFFFAOYSA-N

• Inchi： 1S/C12H18/c1-4-6-11-7-5-8-12(9-11)10(2)3/h5,7-10H,4,6H2,1-3H3
• InChI Key： DSHOOBWVUTWYNK-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC=C(C=1)CCC

Computed Properties

• Exact Mass: 162.14094
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes